Cas no 186584-73-6 (2-Fluoro-5-iodobenzoyl chloride)

2-Fluoro-5-iodobenzoyl chloride is a versatile aromatic acyl chloride derivative, primarily employed as a key intermediate in organic synthesis and pharmaceutical applications. Its distinct structure, featuring both fluorine and iodine substituents, enhances reactivity in electrophilic aromatic substitution and cross-coupling reactions, making it valuable for constructing complex molecules. The electron-withdrawing effects of the halogen groups facilitate selective functionalization, particularly in Suzuki and Sonogashira couplings. This compound is also useful in peptide coupling reactions due to its high acylating efficiency. Its stability under controlled conditions and compatibility with a range of reagents further underscore its utility in advanced synthetic chemistry workflows.
2-Fluoro-5-iodobenzoyl chloride structure
186584-73-6 structure
Product Name:2-Fluoro-5-iodobenzoyl chloride
CAS No:186584-73-6
MF:C7H3ClFIO
MW:284.453996896744
CID:92238
PubChem ID:24879273
Update Time:2025-10-14

2-Fluoro-5-iodobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-5-iodobenzoyl chloride
    • MFCD03094145
    • SCHEMBL1306850
    • BS-15728
    • A813059
    • DTXSID60380810
    • D83910
    • FT-0612357
    • J-011983
    • CEMYZMDITJKYDA-UHFFFAOYSA-N
    • AKOS015912404
    • 2-Fluoro-5-iodobenzoyl chloride, 97%
    • 2-fluoro-5-iodobenzoylchloride
    • Benzoyl chloride, 2-fluoro-5-iodo-
    • 186584-73-6
    • 2-fluoro-5-iodo-benzoyl chloride
    • DB-065571
    • MDL： MFCD03094145
    • Inchi： 1S/C7H3ClFIO/c8-7(11)5-3-4(10)1-2-6(5)9/h1-3H
    • InChI Key： CEMYZMDITJKYDA-UHFFFAOYSA-N
    • SMILES： IC1=CC=C(C(C(=O)Cl)=C1)F

Computed Properties

  • Exact Mass: 283.89000
  • Monoisotopic Mass: 283.89
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: solid
  • Density: 2.001
  • Melting Point: 30-34 °C (lit.)
  • Boiling Point: 269.1°Cat760mmHg
  • Flash Point: 139 °F
  • Refractive Index: 1.611
  • PSA: 17.07000
  • LogP: 2.80930
  • Solubility: Not determined
  • Sensitiveness: Moisture & Light Sensitive

2-Fluoro-5-iodobenzoyl chloride Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：II
  • Risk Phrases：R34
  • Packing Group：II
  • Safety Term：8
  • Packing Group：II
  • Hazard Level：8

2-Fluoro-5-iodobenzoyl chloride Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Fluoro-5-iodobenzoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-PB388-200mg
2-Fluoro-5-iodobenzoyl chloride
 186584-73-6 97%
200mg
 ￥152.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-PB388-1g
2-Fluoro-5-iodobenzoyl chloride
 186584-73-6 97%
1g
 ￥551.0 2022-02-28
Fluorochem
013055-1g
2-Fluoro-5-iodobenzoyl chloride
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1g
 ￡24.00 2022-03-01
Fluorochem
013055-5g
2-Fluoro-5-iodobenzoyl chloride
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5g
 ￡90.00 2022-03-01
Fluorochem
013055-25g
2-Fluoro-5-iodobenzoyl chloride
 186584-73-6
25g
 ￡371.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F168142-1g
2-Fluoro-5-iodobenzoyl chloride
 186584-73-6 97%
1g
 ¥237.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F168142-5g
2-Fluoro-5-iodobenzoyl chloride
 186584-73-6 97%
5g
 ¥583.90 2023-09-02
Ambeed
A601110-250mg
2-Fluoro-5-iodobenzoyl chloride
 186584-73-6 98%
250mg
 $11.00 2021-07-13
Ambeed
A601110-1g
2-Fluoro-5-iodobenzoyl chloride
 186584-73-6 98%
1g
 $37.00 2021-07-13
Ambeed
A601110-5g
2-Fluoro-5-iodobenzoyl chloride
 186584-73-6 98%
5g
 $82.0 2024-04-22

2-Fluoro-5-iodobenzoyl chloride Production Method

2-Fluoro-5-iodobenzoyl chloride Related Literature

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